(4-Tert-butyl-2-methylphenyl)boronic acid

• Molecular Formula: C11H17BO2
• Molecular Weight: 192.06 g/mol
• IUPAC Name: (4-tert-butyl-2-methylphenyl)boronic acid
• InChI: InChI=1S/C11H17BO2/c1-8-7-9(11(2,3)4)5-6-10(8)12(13)14/h5-7,13-14H,1-4H3
• InChI Key: WGKUQPNAWCQTDR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)C(C)(C)C)C)(O)O

Description

(4-Tert-butyl-2-methylphenyl)boronic acid is a useful research compound. Its molecular formula is C11H17BO2 and its molecular weight is 192.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The obtained 1-bromo-2-methyl-4-(t-butyl)benzene (10.70 g, 47.1 mmol) was dissolved in tetrahydrofuran (50 mL). After cooling at −5° C., solution of n-butyllithium in n-hexane (1.65 M, 31.40 mL) was dropped, and reaction solution was stirred for 1 hour, then, triisopropyl borate (14.10 mL, 61.3 mmol) was dropped, and stirred for 1 hour. Temperature was elevated up to room temperature, then, reaction solution was stirred for 1 hour, then, hydrochloric acid (0.5 M, 30 mL) was added, and reaction solution was stirred for 3 hours. Resulting solid was filtered, and dried under reduced pressure to obtain the desired 2-methyl-4-(t-butyl)phenylboronic acid (7.00 g, 36.4 mmol).